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Compound of Interest

Compound Name:
(2-((Dimethylamino)methyl)thiazol-

4-yl)methanol

CAS No.: 78441-69-7

Cat. No.: B143789

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of reference standards for Nizatidine impurities,

drawing from major pharmacopeias and commercial suppliers. The information presented

herein is intended to assist researchers and quality control professionals in the selection and

application of appropriate reference standards for the accurate analysis of Nizatidine and its

related substances.

Pharmacopeial Reference Standards: A Comparative
Overview
The United States Pharmacopeia (USP) and the European Pharmacopoeia (EP) provide official

reference standards for Nizatidine and its impurities. While the USP sets limits for individual

and total impurities, the EP specifies several named impurities.
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Pharmacopeia
Specified
Impurities

Limits
Official Reference
Standards
Available

USP

Does not list specific

named impurities in

the general

monograph.

Individual Impurity:

Not More Than

0.3%Total Impurities:

Not More Than 1.5%

[1]

USP Nizatidine RS

EP - Impurity A: N,N'-

dimethyl-2-

nitroethene-1,1-

diamine- Impurity B:

(EZ)-N-methyl-1-

(methylsulfanyl)-2-

nitroethen-1-amine-

Impurity C: Nizatidine

sulfoxide- Impurity D:

2-[[[2-

[(dimethylamino)meth

yl]-4-

thiazolyl]methyl]thio]et

hanamine- Impurity F:

N1,N1'-[thiazole-2,4-

diylbis(methylenesulp

hanediylethylene)]bis(

N'-methyl-2-

nitroethene-1,1-

diamine)- Impurity G:

N,N-bis[2-[[[2-

[(dimethylamino)meth

yl]-4-

thiazolyl]methyl]thio]et

hyl]-2-nitroethene-1,1-

diamine- Impurity H:

2-(aminomethyl)-N,N-

dimethyl-4-

Limits for each

specified impurity are

detailed in the EP

monograph.

Nizatidine

CRSNizatidine

Impurity F CRS
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thiazolemethanamine-

Impurity K: (E)-3-

(methylamino)-5,6-

dihydro-2H-1,4-

thiazin-2-one oxime

Commercially Available Nizatidine Impurity
Reference Standards
A variety of Nizatidine impurities are available as reference standards from commercial

suppliers. These standards are often traceable to pharmacopeial standards and are

accompanied by a Certificate of Analysis (CoA) detailing their identity and purity.[2][3] The table

below provides a comparative summary of some of the key commercially available impurity

standards.
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Impurity Name
& Structure

CAS Number
Molecular
Formula

Molecular
Weight

Commercial
Suppliers
(Exemplary)

Nizatidine

Impurity AN,N'-

dimethyl-2-

nitroethene-1,1-

diamine

54252-45-8 C₄H₉N₃O₂ 131.13

SynZeal,

Pharmaffiliates,

GLP Pharma

Standards, LGC

Standards, RXN

Chemicals[4][5]

[6][7][8][9]

Nizatidine

Impurity B(EZ)-

N-methyl-1-

(methylsulfanyl)-

2-nitroethen-1-

amine

61832-41-5 C₄H₈N₂O₂S 148.18
Pharmaffiliates,

SynZeal[5][8]

Nizatidine

Impurity C

(Nizatidine

Sulfoxide)

102273-13-2 C₁₂H₂₁N₅O₃S₂ 347.46

SynZeal,

Pharmaffiliates,

GLP Pharma

Standards[2][8]

[10][11]

Nizatidine

Impurity D2-[[[2-

[(dimethylamino)

methyl]-4-

thiazolyl]methyl]t

hio]ethanamine

78441-62-0 C₉H₁₇N₃S₂ 231.38 Pharmaffiliates[8]

Nizatidine

Impurity F
1193434-62-6 C₁₅H₂₅N₇O₄S₃ 463.60 Pharmaffiliates[8]

Nizatidine

Impurity G
1193434-63-7 C₂₀H₃₃N₇O₂S₄ 531.78 Pharmaffiliates[8]

Nizatidine

Impurity H

27507-28-4

(Base)
C₄H₁₀N₂S 118.20 Pharmaffiliates[8]
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Nizatidine

Impurity I
82586-81-0 C₁₁H₂₀N₄OS₂ 288.43 Pharmaffiliates[8]

Nizatidine

Impurity K

112233-23-5

(HCl salt)
C₅H₉N₃OS 159.21 SynZeal[2]

Bis-Nizatidine N/A C₂₂H₃₄N₈O₂S₄ 586.83
Tlcpharma

Labs[12]

Experimental Protocol: Validated HPLC Method for
Nizatidine Impurity Profiling
This section details a stability-indicating High-Performance Liquid Chromatography (HPLC)

method suitable for the separation and quantification of Nizatidine from its impurities. This

method is a composite based on published and validated analytical procedures.[13][14][15][16]

Chromatographic Conditions:

Column: Waters Symmetry RP18 (50 mm x 4.6 mm, 3.5 µm particle size) or equivalent C18

or C8 column (e.g., 250 mm x 4.6 mm, 5 µm).[13][14][15]

Mobile Phase A: 0.05 M Ammonium acetate buffer with 1.0 mL/L diethylamine.[13]

Mobile Phase B: Methanol and Tetrahydrofuran (95:5 v/v).[13]

Gradient Program:

Time (min) % Mobile Phase B

0 2

2 10

7 35

9 45

10 2
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| 12 | 2 |

Flow Rate: 1.5 mL/min.[13]

Column Temperature: 30°C.[13]

Detection Wavelength: 254 nm.[13]

Injection Volume: 10 µL.[13]

Diluent: Mobile Phase A and Methanol (80:20 v/v).[13]

Preparation of Solutions:

Standard Stock Solution: Prepare a stock solution of Nizatidine reference standard (e.g.,

2000 µg/mL) by dissolving an accurately weighed amount in the diluent.

Working Standard Solution: Dilute the stock solution to a suitable concentration for assay

determination (e.g., 200 µg/mL).[13]

Impurity Stock Solution: Prepare a stock solution of each impurity reference standard (e.g.,

100 µg/mL) in the diluent.

Spiked Sample Solution: Prepare a solution of Nizatidine spiked with known concentrations

of each impurity to verify the separation and response.

Sample Solution: Prepare the sample solution by dissolving the Nizatidine drug substance or

product in the diluent to a known concentration.

Forced Degradation Studies:

To ensure the stability-indicating nature of the method, forced degradation studies should be

performed. This involves subjecting the Nizatidine sample to stress conditions such as acid and

base hydrolysis, oxidation, and heat to generate potential degradation products and

demonstrate that they are well-resolved from the main Nizatidine peak.[17]

Visualizing Workflows and Relationships

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.scirp.org/html/5811.html
https://www.scirp.org/html/5811.html
https://www.scirp.org/html/5811.html
https://www.scirp.org/html/5811.html
https://www.scirp.org/html/5811.html
https://www.scirp.org/html/5811.html
https://www.benchchem.com/pdf/Identification_and_characterization_of_nizatidine_impurities.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Workflow for Nizatidine Impurity Analysis

The following diagram illustrates a typical workflow for the identification and quantification of

impurities in a Nizatidine sample.
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Workflow for Nizatidine Impurity Analysis

Sample Preparation Standard Preparation

HPLC Analysis

Data Analysis

Nizatidine Sample

Dissolve in Diluent

Filter through 0.45 µm filter

HPLC System

Nizatidine RS

Dissolve in Diluent

Impurity RS

Dissolve in Diluent

Obtain Chromatogram

Peak Integration and Identification

Quantification of Impurities

Report

Generate Report

Click to download full resolution via product page

Caption: A logical workflow for the analysis of Nizatidine impurities.
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Relationship between Pharmacopeial and Commercial Reference Standards

This diagram illustrates the relationship and traceability between pharmacopeial and

commercially available reference standards for Nizatidine impurities.

Reference Standard Hierarchy

USP Reference
Standards

Commercial Standards
(Traceable to USP/EP)

Traceability

European Pharmacopoeia
Reference Standards

Traceability

In-house Working
Standards

Qualification

Commercial Standards
(Non-Pharmacopeial)

Qualification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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